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Compound of Interest

Compound Name: Remeglurant

Cat. No.: B1679265

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Remeglurant, a selective antagonist of the mGIu5 receptor. The
following procedures are intended for researchers, scientists, and drug development
professionals in a laboratory setting. Adherence to these guidelines is crucial for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Based on its Safety Data Sheet (SDS), Remeglurant is not classified as a hazardous
substance or mixture under the OSHA Hazard Communication Standard (29 CFR 1910.1200).
[1] However, it is imperative to handle and dispose of this compound in accordance with good
laboratory practices and local regulations to minimize environmental impact.

Key Safety and Disposal Information

The following table summarizes the essential data regarding Remeglurant's safety and
disposal.
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Parameter Valuellnstruction Source

o Not a hazardous substance or ) )
Hazard Classification ot Sigma-Aldrich SDS[1]
mixture.

] Inhalation, skin contact, eye ) ]
Primary Exposure Routes ) ) Sigma-Aldrich SDS[1]
contact, ingestion.

Personal Protective Equipment  Protective gloves, chemical ) ]
Sigma-Aldrich SDS[1]
(PPE) safety goggles, lab coat.

) ] Prohibited. Do not let product o
Sink Disposal , General Laboratory Guidelines
enter drains.[1]

Prohibited for the compound
) ) itself. Permissible for properly o
Trash Disposal (Solid Waste) ) General Laboratory Guidelines
decontaminated empty

containers.

) Collection by a licensed
Recommended Disposal

Method chemical waste management General Laboratory Guidelines
etho

service for incineration.

Take up dry, avoid dust
Spill Cleanup generation, and collect in a Sigma-Aldrich SDS

suitable container for disposal.

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocols provide detailed methodologies for the safe disposal of Remeglurant in
a laboratory setting.

1. Disposal of Unused or Waste Remeglurant (Solid)
o Step 1: Segregation.

o lIdentify all Remeglurant waste, including expired compounds, contaminated material, and
unwanted pure substances.
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o Segregate Remeglurant waste into a dedicated, clearly labeled container. Use a
container that is compatible with the chemical, such as a securely sealed plastic or glass
bottle.

o The label should clearly state "Non-Hazardous Pharmaceutical Waste: Remeglurant”.

Step 2: Collection and Storage.

o Store the waste container in a designated satellite accumulation area for chemical waste.

o Ensure the container is kept closed except when adding waste.

o Do not mix Remeglurant with hazardous wastes such as solvents, acids, or bases.

Step 3: Arrange for Pickup.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup.

o Follow all institutional procedures for waste manifest and handoff.

. Disposal of Empty Remeglurant Containers

Step 1: Decontamination.

o Ensure the container is as empty as possible, with all solid material removed by standard
practices.

o While not classified as acutely hazardous, it is good practice to rinse the empty container
with a suitable solvent (e.g., ethanol or water) to remove any residual compound.

o Collect the rinsate as chemical waste and add it to a designated non-hazardous liquid
waste stream, if permitted by your institution, or manage it as Remeglurant waste.

Step 2: Defacing.

o Completely remove or deface the original manufacturer's label to prevent misidentification.

Step 3: Final Disposal.
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o Once decontaminated and defaced, the empty container can typically be disposed of in
the regular laboratory glass or plastic recycling stream, or as general waste, in accordance
with institutional policy.

3. Management of Remeglurant-Contaminated Materials
o Step 1: Identification.

o This includes items such as contaminated gloves, weigh boats, or absorbent paper from
spill cleanup.

o Step 2: Collection.

o Place all solid waste contaminated with Remeglurant into a designated waste bag or
container, separate from general trash.

o Label the container as "Non-Hazardous Pharmaceutical Waste".
o Step 3: Disposal.

o Dispose of the container through your institution's chemical waste management stream.
Mandatory Visualizations
Disposal Decision Workflow for Remeglurant

The following diagram illustrates the logical steps for determining the proper disposal pathway
for Remeglurant and associated materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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